4-(3,5-Difluorophenyl)-4-oxobutyric acid

• IUPAC Name: 4-(3,5-difluorophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C10H8F2O3/c11-7-3-6(4-8(12)5-7)9(13)1-2-10(14)15/h3-5H,1-2H2,(H,14,15)
• InChI Key: SSBFKGDYTIRSOC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)C(=O)CCC(=O)O
• Molecular Formula: C10H8F2O3
• DSSTOX Substance ID: DTXSID50394704
• Molecular Weight: 214.16 g/mol
• CAS No.: 302912-30-7

Description

4-(3,5-Difluorophenyl)-4-oxobutyric acid (DFOBA) is a novel compound with multiple potential applications in the field of scientific research. It is a fluorinated derivative of oxobutyric acid, and has been studied for its potential as a biochemical reagent, a drug target, and a therapeutic agent. DFOBA has been shown to have a variety of biochemical and physiological effects, as well as a number of advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Reactivity

• A method for preparing various 4-(3,5-dihalogenatedphenyl)-4-oxobutyric acids, including 4-(3,5-difluorophenyl)-4-oxobutyric acid, involves nuclear halogenation of corresponding 4-aryl-4-oxobutyric acids using aluminum chloride. This method allows for one-pot synthesis involving succinoylation and halogenation (Jojima, Takeshiba, & Kinoto, 1979).

Biological and Medicinal Research

• This compound derivatives have been studied for their potential as neuroprotective agents. They are potent inhibitors of kynurenine-3-hydroxylase, an enzyme implicated in neurological disorders. Specific derivatives have shown efficacy in preventing the increase of interferon-gamma-induced synthesis of quinolinic acid, a neurotoxic compound (Drysdale et al., 2000).

Materials Science and Corrosion Inhibition

• Some 4H-triazole derivatives, structurally related to this compound, have been evaluated for their efficiency in preventing corrosion of mild steel in hydrochloric acid solutions. These studies help understand the role of such compounds in industrial applications (Bentiss et al., 2007).

Synthesis of Heterocyclic Compounds

• This compound has been used as a starting material for synthesizing various heterocyclic compounds with potential antibacterial activities. These include aroylacrylic acids, pyridazinones, and furanones derivatives (El-Hashash et al., 2015).

Electropolymerization

• Electropolymerization studies involving derivatives of this compound have shown promising results in producing electroactive polymers and copolymers. These materials have potential applications in electronics and materials science (Too et al., 1993).